Sustainable and selective Ni-catalyzed allylation of 2-oxindoles and 2-coumaranones in batch and flow chemistry†
Reaction Chemistry & Engineering Pub Date: 2023-06-14 DOI: 10.1039/D3RE00192J
Abstract
2-Oxindoles and 2-coumaranones could be selectively allylated in the presence of low cost catalysts based on nickel, leading selectively to different polysubstituted derivatives. Allyl alcohol was used as an allylating reagent and allowed the synthesis of compounds under neutral conditions with water produced as the sole by-product. Experiments have been performed in batch and in flow chemistry. The latter protocol in flow led to a very efficient and straightforward allylic alkylation of 2-oxindoles in only a few minutes with high chemoselectivities towards either the C,C-bisallylated product or the C,C,N-trisallylated one.
Recommended Literature
- [1] Effect of the carrier material, drying technology and dissolution media on the viability of Lactobacillus fermentum K73 during simulated gastrointestinal transit†
- [2] Pushing efficiency limits for semitransparent perovskite solar cells†
- [3] Bio news
- [4] Towards nanometre-scale gratings: synthesis and characterization of dodecyloxy-substituted platinum phthalocyanines
- [5] Food and plant bioactives for reducing cardiometabolic disease risk: an evidence based approach
- [6] Pore modulation of metal–organic frameworks towards enhanced hydrothermal stability and acetylene uptake via incorporation of different functional brackets†
- [7] Contents list
- [8] Electrical control of Faraday rotation at a liquid–liquid interface†
- [9] Correction: Identification of active sites for CO2 hydrogenation in Fe catalysts by first-principles microkinetic modelling
- [10] Vortex fluidics synthesis of polymer coated superparamagnetic magnetite nanoparticles†
